Cas no 1211585-61-3 ((5-bromopyridin-3-yl)methanesulfonyl chloride)

• Product Name: (5-bromopyridin-3-yl)methanesulfonyl chloride
• CAS No: 1211585-61-3
• MF: C₆H₅BrClNO₂S
• MW: 270.531398534775
• MDL: MFCD18254763
• CID: 5242466
• PubChem ID: 84712744
• Update Time: 2026-03-08

(5-bromopyridin-3-yl)methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• (5-BROMOPYRIDIN-3-YL)METHANESULFONYL CHLORIDE
• (5-BROMOPYRIDIN-3-YL)METHANESULFONYLCHLORIDE
• CID 84712744
• 3-Pyridinemethanesulfonyl chloride, 5-bromo-
• 5-Bromo-3-pyridinemethanesulfonyl chloride (ACI)
• (5-bromopyridin-3-yl)methanesulfonyl chloride

• MDL： MFCD18254763
• Inchi： 1S/C6H5BrClNO2S/c7-6-1-5(2-9-3-6)4-12(8,10)11/h1-3H,4H2
• InChI Key： ONRPRHDJLLRJKO-UHFFFAOYSA-N
• SMILES： C1=NC=C(Br)C=C1CS(Cl)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 238
• XLogP3: 1.5
• Topological Polar Surface Area: 55.4

Experimental Properties

• Density: 1.833±0.06 g/cm3(Predicted)
• Boiling Point: 371.1±32.0 °C(Predicted)
• pka: 1.26±0.20(Predicted)